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Compound of Interest

Compound Name:
2-Morpholino-5-

(trifluoromethyl)aniline

Cat. No.: B181817 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on the chemical compound 2-Morpholino-
5-(trifluoromethyl)aniline, a fluorinated aromatic amine that serves as a versatile building

block in medicinal chemistry and materials science. Its unique structural features, combining a

morpholine moiety and a trifluoromethyl group, make it a compound of interest for the synthesis

of novel molecules with potential biological activity.

Core Chemical Properties
The fundamental molecular attributes of 2-Morpholino-5-(trifluoromethyl)aniline are

summarized below. These data are crucial for stoichiometric calculations, analytical

characterization, and the design of synthetic routes.
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Property Value

Molecular Formula C₁₁H₁₃F₃N₂O[1][2]

Molecular Weight 246.23 g/mol [2][3][4]

CAS Number 784-57-6[1][2][3]

IUPAC Name
2-(4-morpholinyl)-5-

(trifluoromethyl)phenylamine[3]

Synonym(s) 2-(Morpholin-4-yl)-5-(trifluoromethyl)aniline

Physical Form Solid[3][4]

Purity Typically ≥97%[3][4]

Experimental Protocols and Applications
Detailed experimental protocols are highly specific to the intended application of 2-
Morpholino-5-(trifluoromethyl)aniline. As a chemical intermediate, its use is dictated by the

reaction scheme in which it is employed. Common applications involve its use as a precursor in

the synthesis of:

Pharmaceuticals: The trifluoromethyl group is a common feature in many modern drugs,

enhancing metabolic stability and lipophilicity. The aniline and morpholine functional groups

provide reactive sites for further chemical modification to create complex drug candidates.

Agrochemicals: Similar to pharmaceuticals, the introduction of a trifluoromethyl group can

impart desirable properties to pesticides and herbicides.

Advanced Materials: The aromatic and heterocyclic nature of the molecule makes it a

candidate for the synthesis of specialty polymers and dyes.

A generalized experimental workflow for a typical nucleophilic aromatic substitution reaction

using this compound is outlined below.
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Reactants:
- 2-Morpholino-5-(trifluoromethyl)aniline

- Electrophile (e.g., acyl chloride)
- Base (e.g., triethylamine)

Reaction Setup
- Inert atmosphere (N₂ or Ar)

- Controlled temperature (e.g., 0 °C to RT)

Solvent System
(e.g., Dichloromethane)

Aqueous Workup
- Quench reaction

- Separate organic layer

Purification
- Column Chromatography

- Recrystallization

Product Analysis
- NMR Spectroscopy
- Mass Spectrometry

Final Product

Click to download full resolution via product page

Caption: Generalized workflow for a chemical synthesis using 2-Morpholino-5-
(trifluoromethyl)aniline.

Signaling Pathways
As a chemical building block, 2-Morpholino-5-(trifluoromethyl)aniline itself is not directly

associated with specific biological signaling pathways. Its role in modulating such pathways

would be determined by the final molecule it is incorporated into. The logical relationship for its

potential impact on a hypothetical signaling pathway is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-Morpholino-5-
(trifluoromethyl)aniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181817#2-morpholino-5-trifluoromethyl-aniline-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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